Cas no 52083-08-6 (4-hydroxy-1,8-naphthalenedicarboxylic anhydride)

4-Hydroxy-1,8-naphthalenedicarboxylic anhydride is a high-purity organic compound primarily used as a key intermediate in the synthesis of functional dyes, pigments, and advanced materials. Its rigid naphthalene backbone and reactive anhydride group enable efficient derivatization, making it valuable for applications in optoelectronics and polymer chemistry. The hydroxyl group enhances solubility and provides a site for further functionalization, offering versatility in tailored molecular design. This compound exhibits excellent thermal and chemical stability, ensuring reliability in demanding synthetic processes. Its well-defined structure and consistent performance make it a preferred choice for research and industrial applications requiring precise control over material properties.
4-hydroxy-1,8-naphthalenedicarboxylic anhydride structure
52083-08-6 structure
Product Name:4-hydroxy-1,8-naphthalenedicarboxylic anhydride
CAS No:52083-08-6
MF:C12H6O4
MW:214.17364358902
CID:936340
PubChem ID:5999497
Update Time:2025-10-23

4-hydroxy-1,8-naphthalenedicarboxylic anhydride Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-1,8-naphthalenedicarboxylic anhydride
    • 4-hydroxy-naphthalene-1,8-dicarboxylic anhydride
    • 4-Hydroxy-1,8-naphthalenedicarboxylicanhydride
    • SCHEMBL4533766
    • CS-0343260
    • 4-oxynaphthalic anhydride
    • G68929
    • 52083-08-6
    • 6-Hydroxy-1H,3H-naphtho[1,8-cd]pyran-1,3-dione
    • MFCD01013793
    • BFKXHILYGIQGCB-UHFFFAOYSA-N
    • 4-hydroxy-1,8-naphthalic anhydride
    • AKOS002735650
    • 6-Hydroxy-1H,3H-benzo[de]isochromene-1,3-dione
    • 8-hydroxy-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
    • DA-42216
    • SY355468
    • 6-Hydroxybenzo[de]isochromene-1,3-dione
    • DTXSID10421722
    • 10-HYDROXY-3-OXATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
    • Inchi： 1S/C12H6O4/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(14)16-12(8)15/h1-5,13H
    • InChI Key： BFKXHILYGIQGCB-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=C3C(=CC=C(C1=O)C3=2)O)=O

Computed Properties

  • Exact Mass: 214.02700
  • Monoisotopic Mass: 214.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.60000
  • LogP: 1.85600

4-hydroxy-1,8-naphthalenedicarboxylic anhydride Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-hydroxy-1,8-naphthalenedicarboxylic anhydride Pricemore >>

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